N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[1-(3-methoxyphenyl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H15NO2S/c1-10(11-5-3-6-12(9-11)17-2)15-14(16)13-7-4-8-18-13/h3-10H,1-2H3,(H,15,16)
• InChI Key: URQLMEUNXQJYDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NC(=O)C2=CC=CS2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide, also known as eticlopride, is a synthetic compound that belongs to the class of dopamine receptor antagonists. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

Eticlopride works by blocking the dopamine D2 receptors in the brain, which are responsible for mediating the effects of dopamine neurotransmission. By blocking these receptors, N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide can modulate the activity of the dopaminergic system and affect various physiological and behavioral processes.
Biochemical and Physiological Effects:
Eticlopride has been shown to have a number of biochemical and physiological effects in various animal models. It can modulate the release and uptake of dopamine in the brain, affect the activity of various brain regions such as the striatum and prefrontal cortex, and alter various behavioral processes such as locomotion, reward, and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide is its high selectivity for the dopamine D2 receptor, which allows for precise modulation of dopaminergic activity in the brain. It is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research.
However, this compound also has some limitations for lab experiments. Its effects can be dose-dependent and can vary depending on the animal model used, which can complicate data interpretation. It is also important to note that this compound is not suitable for human use and should only be used in animal models.

Future Directions

There are many potential future directions for research on N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide and its applications in neuroscience. Some possible areas of focus include:
- Investigating the role of this compound in the development of neurological disorders such as Parkinson's disease and schizophrenia.
- Exploring the effects of this compound on other neurotransmitter systems in the brain, such as the serotonin and norepinephrine systems.
- Developing new derivatives of this compound with improved selectivity and efficacy for specific dopamine receptor subtypes.
- Using this compound as a tool for studying the neural circuits underlying reward, motivation, and addiction.
- Investigating the potential therapeutic applications of this compound in the treatment of neurological and psychiatric disorders.

Synthesis Methods

Eticlopride can be synthesized using a multi-step process starting from 3-methoxyphenethylamine and 2-thiophenecarboxylic acid. The first step involves the protection of the amine group using a suitable protecting group such as Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl). The protected amine is then coupled with the acid using standard peptide coupling reagents such as DIC (diisopropylcarbodiimide) or HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate).
The resulting intermediate is then deprotected to obtain the final product, N-[1-(3-methoxyphenyl)ethyl]-2-thiophenecarboxamide. The purity and yield of the product can be improved by using various purification techniques such as column chromatography or recrystallization.

Scientific Research Applications

Eticlopride is primarily used as a selective dopamine D2 receptor antagonist in scientific research. It has been extensively studied for its potential applications in the field of neuroscience, particularly in the study of dopamine neurotransmission and its role in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction.